Cas no 688336-12-1 (N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 688336-12-1
• MF: C₁₉H₁₈FN₃O₂S
• MW: 371.42852640152
• CID: 5887489
• PubChem ID: 4440742
• Update Time: 2025-11-01

N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-[(4-fluorophenyl)methyl]-2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• F0599-0308
• N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-[(4-fluorophenyl)methyl]-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• AKOS017102932
• 688336-12-1

• Inchi： 1S/C19H18FN3O2S/c1-25-17-8-6-16(7-9-17)23-11-10-21-19(23)26-13-18(24)22-12-14-2-4-15(20)5-3-14/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： LYIPKSKSDCNPAD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 371.11037616g/mol
• Monoisotopic Mass: 371.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Research Brief on N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 688336-12-1)

In recent years, the compound N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 688336-12-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. The presence of both fluorophenyl and methoxyphenyl moieties, coupled with an imidazole-thioacetamide backbone, suggests a versatile pharmacological profile that warrants further exploration.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable area of investigation is its role as a potential inhibitor of key enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated that 688336-12-1 exhibits moderate to high affinity for cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings are supported by molecular docking simulations, which highlight the compound's ability to occupy the active site of COX-2, thereby hindering substrate binding and enzymatic activity.

Another promising avenue of research involves the application of N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide in the development of novel antimicrobial agents. Recent in vitro studies have reported its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These results suggest that 688336-12-1 could serve as a scaffold for the design of next-generation antibiotics.

In addition to its antimicrobial and anti-inflammatory properties, 688336-12-1 has also been explored for its potential in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing epidermal growth factor receptor (EGFR). The researchers attributed this effect to the compound's ability to interfere with EGFR signaling pathways, leading to apoptosis and cell cycle arrest. These findings open new possibilities for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 688336-12-1. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which may limit its clinical applicability. However, ongoing research efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. For instance, a 2024 study proposed the introduction of prodrug strategies to improve oral absorption, demonstrating improved plasma concentrations in animal models.

In conclusion, N-[(4-fluorophenyl)methyl]-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (688336-12-1) represents a promising candidate for multiple therapeutic applications. Its diverse biological activities, ranging from anti-inflammatory to antimicrobial and anticancer effects, highlight its potential as a versatile pharmacophore. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in more complex in vivo models. As the field advances, this compound may pave the way for the development of novel drugs targeting critical pathways in human health and disease.